Cas no 2137839-79-1 (1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-1-oxo-)

• Product Name: 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-1-oxo-
• CAS No: 2137839-79-1
• MF: C₁₁H₁₀O₄
• MW: 206.194703578949
• CID: 5260455
• Update Time: 2025-05-23

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-1-oxo- Chemical and Physical Properties

Names and Identifiers

• 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-1-oxo-

• Inchi： 1S/C11H10O4/c1-14-9-4-2-3-7-5-8(6-12)15-11(13)10(7)9/h2-4,6,8H,5H2,1H3
• InChI Key： DZKZRSUFYOQPQE-UHFFFAOYSA-N
• SMILES： C1(C=O)OC(=O)C2=C(OC)C=CC=C2C1

Additional information on 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-1-oxo-

1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-1-oxo

The compound 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-1-oxo, with CAS No. 2137839-79-1, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzopyrans, which are known for their diverse biological activities and structural versatility. The molecule's structure is characterized by a benzopyran ring system with a carboxaldehyde group at position 3 and a methoxy substituent at position 8. These functional groups contribute to its unique chemical properties and potential applications.

Recent studies have highlighted the importance of benzopyran derivatives in drug discovery, particularly in the development of anti-inflammatory and antioxidant agents. The benzopyran core of this compound serves as a scaffold for various bioactive molecules, making it a valuable target for medicinal chemists. The presence of the carboxaldehyde group introduces additional reactivity, enabling further functionalization and exploration of its pharmacological potential.

In terms of synthesis, researchers have employed various strategies to construct the benzopyran framework. One notable approach involves the cyclization of appropriate dienones or enol ethers under specific reaction conditions. The incorporation of the methoxy group at position 8 is typically achieved through etherification or alkylation reactions, depending on the starting materials used.

The biological evaluation of this compound has revealed promising results in preclinical models. For instance, studies have demonstrated its ability to inhibit inflammatory mediators such as cyclooxygenase (COX) and nitric oxide (NO) production in macrophage cells. These findings suggest that the compound may have therapeutic potential in conditions characterized by chronic inflammation, such as arthritis or neurodegenerative diseases.

Beyond its pharmacological applications, the compound has also been explored for its role in natural product synthesis. Its structural similarity to certain flavonoids has led to investigations into its biosynthetic pathways and potential as a precursor for more complex molecules. This line of research is particularly relevant given the increasing interest in plant-derived compounds for use in traditional and modern medicine.

In conclusion, the compound 1H-2-Benzopyran-3-carboxaldehyde, 3,4-dihydro-8-methoxy-1-oxo, with CAS No. 2137839-79-1, represents a valuable addition to the arsenal of bioactive molecules available for drug discovery and chemical research. Its unique structure, coupled with its diverse functional groups, positions it as a promising candidate for further exploration in both academic and industrial settings.